2-(1H-pyrazol-1-yl)acetohydrazide
Overview
Description
2-(1H-pyrazol-1-yl)acetohydrazide is a compound with the formula C₅H₈N₄O . It is a heterocyclic compound that contains a pyrazole ring.
Synthesis Analysis
Ethyl 2-(1H-pyrazol-1-yl)acetate was synthesized by the reaction of ethylchloroacetate with 1H-pyrazole. This compound was then refluxed with hydrazine hydrate to get 2-(1H-pyrazol-1-yl)acetohydrazide .Molecular Structure Analysis
The molecular formula of 2-(1H-pyrazol-1-yl)acetohydrazide is C₅H₈N₄O . The InChI code is 1S/C5H8N4O/c6-8-5(10)4-9-3-1-2-7-9/h1-3H,4,6H2,(H,8,10) .Chemical Reactions Analysis
There are several chemical reactions associated with 2-(1H-pyrazol-1-yl)acetohydrazide. For instance, it has been used in Rh(III)-catalyzed and solvent-controlled C–H bond functionalization of 2-(1H-pyrazol-1-yl)pyridine with internal alkynes .Physical And Chemical Properties Analysis
2-(1H-pyrazol-1-yl)acetohydrazide is a solid at room temperature . The molecular weight of the compound is 140.14 .Scientific Research Applications
Corrosion Inhibition
A recent study has shown that 2-(1H-pyrazol-1-yl)acetohydrazide can be used as a corrosion inhibitor for carbon steel in acidic solution . The inhibitor acts in a mixed inhibitory mode, reducing the incidence of carbon steel corrosion by protecting the metal surface with an effective protective layer . The adsorption of 2-(1H-pyrazol-1-yl)acetohydrazide on the surface of carbon steel is regulated by the Langmuir isotherm model .
Material Science
In the field of material science, 2-(1H-pyrazol-1-yl)acetohydrazide can be used to enhance the corrosion resistance of carbon steel . The molecule is chemically adsorbed and forms a protective layer on the metal surface, improving the corrosion performance by nearly 96% at 303 K .
Electrochemical Analysis
The compound is used in electrochemical impedance spectroscopy (EIS), potentiodynamic polarization (PDP), and other electrochemical techniques to assess its ability as a corrosion inhibitor .
Surface Morphology Analysis
2-(1H-pyrazol-1-yl)acetohydrazide is used in surface morphology analysis techniques such as SEM (Scanning Electron Microscopy), EDX (Energy-Dispersive X-ray Spectroscopy), AFM (Atomic Force Microscopy), and XRD (X-ray Diffraction Analysis) .
Theoretical Investigation
The compound is used in molecular dynamic simulations (MDs) and quantum chemical computations (DFT) to assess its ability as a corrosion inhibitor .
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that pyrazole derivatives can interact with various biological targets, depending on their specific structure .
Mode of Action
One study mentions a rhodium (iii)-catalyzed and solvent-controlled c–h bond functionalization of a similar compound, which could suggest a potential interaction mechanism .
Biochemical Pathways
Pyrazole derivatives are known to interact with various biochemical pathways depending on their specific structure .
Pharmacokinetics
These properties are crucial for understanding the bioavailability of the compound .
Result of Action
One study mentions the use of a similar compound as a corrosion inhibitor, suggesting it may form a protective layer on certain surfaces .
Action Environment
Environmental factors such as temperature, ph, and presence of other compounds can significantly influence the action of similar compounds .
properties
IUPAC Name |
2-pyrazol-1-ylacetohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N4O/c6-8-5(10)4-9-3-1-2-7-9/h1-3H,4,6H2,(H,8,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NJBHEQPBKPVVCC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(N=C1)CC(=O)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80588674 |
Source
|
| Record name | 2-(1H-Pyrazol-1-yl)acetohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80588674 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
934175-49-2 |
Source
|
| Record name | 1H-Pyrazole-1-acetic acid, hydrazide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=934175-49-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(1H-Pyrazol-1-yl)acetohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80588674 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(1H-pyrazol-1-yl)acetohydrazide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How is 2-(1H-pyrazol-1-yl)acetohydrazide synthesized and what is its role in the synthesis of new compounds?
A1: 2-(1H-Pyrazol-1-yl)acetohydrazide is synthesized through a two-step process. First, ethyl 2-(1H-pyrazol-1-yl)acetate is synthesized by reacting ethylchloroacetate with 1H-pyrazole. This compound is then refluxed with hydrazine hydrate to yield 2-(1H-pyrazol-1-yl)acetohydrazide. []
Q2: What analytical techniques were used to characterize the synthesized 2-(1H-pyrazol-1-yl)acetohydrazide and the final 1,3,4-oxadiazole derivatives?
A2: The synthesized 2-(1H-pyrazol-1-yl)acetohydrazide, as well as the final 1-(5-((1H-pyrazol-1-yl)methyl)-2-aryl-1,3,4-oxadiazol-3(2H)-yl)ethanone derivatives, were characterized using a combination of spectroscopic and analytical methods. These methods included Infrared Spectroscopy (IR), proton and carbon Nuclear Magnetic Resonance Spectroscopy (1H-NMR and 13C-NMR), Mass Spectrometry, and Elemental Analysis. These techniques provided comprehensive structural information and confirmed the identity and purity of the synthesized compounds. []
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